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Compound Name: 5-Aminopyridazine 1-oxide

Cat. No.: B15230149

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Aminopyridazine 1-oxide and its derivatives are heterocyclic compounds of significant
interest in medicinal chemistry and materials science. The N-oxide moiety can influence the
molecule's electronic properties, solubility, and biological activity, making these compounds
valuable scaffolds for drug discovery and development.[1] Pyridazine N-oxides have been
explored for their potential as antimicrobial agents and as photoactivatable precursors for
reactive oxygen species in therapeutic and synthetic applications.[2][3][4] This document
provides a detailed protocol for the purification of 5-Aminopyridazine 1-oxides, based on
established synthetic methodologies.

Data Presentation

The purification of various 5-Aminopyridazine 1-oxide derivatives is typically achieved
through crystallization. The choice of solvent is crucial for obtaining high-purity crystals. Below
Is a summary of crystallization solvents and corresponding melting points for a selection of
derivatives, as reported in the literature.[5]
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Compound X - - Crystallizati  Melting

ID on Solvent Point (°C)
Ethanol/Wate

8a CeHs CeHs CzHs 159-160
r

8c CsHs CHs CeHs Ethanol 205-206
Ethyl

8d CHs CHs C2Hs Acetate/Hexa  114-115
ne
Ethyl

8e C2Hs CHs C2Hs Acetate/Hexa 79-80
ne
Ethanol/Wate

8f CsHs CsHs CHs 188-189

r

Experimental Protocols

The following protocol details the general procedure for the synthesis and subsequent

purification of 5-Aminopyridazine 1-oxides, adapted from the cycloaddition of ynamines with

3-phenyl-1,3,4-oxadiazin-2-one 4-oxide.[5]

Materials:

e 3-Phenyl-1,3,4-oxadiazin-2-one 4-oxide

e Ynamine (e.g., N,N-diethyl-1-propynamine)

e Dichloromethane (CH2Cl2)

o Crystallization solvent (see table above)

o Magnetic stirrer and stir bar

e Round-bottom flask

« Rotary evaporator
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o Crystallization dish
« Filtration apparatus (e.g., Buchner funnel and flask)
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 3-phenyl-1,3,4-oxadiazin-2-one 4-oxide
(1.0 equivalent) in dichloromethane.

o Addition of Ynamine: While stirring the solution magnetically, add a solution of the
corresponding ynamine (1.1 equivalents) in dichloromethane dropwise.

o Reaction: Allow the reaction mixture to stir at room temperature. The reaction progress can
be monitored by thin-layer chromatography (TLC).

o Concentration: Once the reaction is complete, remove the solvent in vacuo using a rotary
evaporator to obtain the crude product.

 Purification by Crystallization: a. Dissolve the crude residue in a minimal amount of the
appropriate hot crystallization solvent (refer to the table for solvent selection). b. Allow the
solution to cool slowly to room temperature to facilitate crystal formation. c. For further
precipitation, the solution can be cooled in an ice bath. d. Collect the crystals by vacuum
filtration using a Buchner funnel. e. Wash the crystals with a small amount of cold solvent to
remove any remaining impurities. f. Dry the purified crystals under vacuum.

o Characterization: The purity and identity of the final product can be confirmed by analytical
techniques such as melting point determination, NMR spectroscopy, and mass spectrometry.

[5]

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the purification of 5-
Aminopyridazine 1-oxide and the potential applications of this class of compounds.
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Synthesis Purification
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Caption: Experimental workflow for the synthesis and purification of 5-Aminopyridazine 1-
oxide.
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Caption: Potential applications of 5-Aminopyridazine 1-oxide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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